4-(Methylsulfonyloxy)phenylboronic acid
Overview
Description
4-(Methylsulfonyloxy)phenylboronic acid is a boronic acid derivative with the formula C7H9BO5S . It is often found as a white crystalline powder or solid that is soluble in polar solvents such as water and methanol . This compound contains a boron atom attached to a phenyl ring and a methylsulfonyloxy group .
Molecular Structure Analysis
The molecular formula of this compound is C7H9BO5S . The average mass is 216.019 Da and the monoisotopic mass is 216.026367 Da .Chemical Reactions Analysis
4-(Methanesulfonyl)phenylboronic acid may be used as a reagent for sequential Suzuki cross-coupling reactions, copper-catalyzed oxidative trifluoromethylthiolation of aryl boronic acids, and directed metalation and regioselective functionalization of 3-bromofuran and related heterocycles .Physical And Chemical Properties Analysis
The density of this compound is approximately 1.4±0.1 g/cm3. It has a boiling point of 433.3±51.0 °C at 760 mmHg. The compound has a vapor pressure of 0.0±1.1 mmHg at 25°C and an enthalpy of vaporization of 72.6±3.0 kJ/mol .Mechanism of Action
Target of Action
It is primarily used as a research tool, suggesting that its targets may vary depending on the specific research context.
Mode of Action
The exact mode of action of 4-(Methylsulfonyloxy)phenylboronic acid remains unclear. The strategic placement of the boronic acid group allows for directed metalation of aromatic compounds. This compound may play a role in the Suzuki-Miyaura cross-coupling reactions, a cornerstone of organic synthesis .
Biochemical Pathways
It is known to participate in suzuki-miyaura cross-coupling reactions , which are key in the formation of carbon-carbon bonds between a boronic acid and a variety of organic halides .
Result of Action
Studies suggest it may play a role in inhibiting cancer cell growth.
Action Environment
Advantages and Limitations for Lab Experiments
4-(Methylsulfonyloxy)phenylboronic acid has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable under a variety of conditions. Additionally, it can form strong complexes with a variety of molecules, making it useful for a variety of applications. However, this compound is not very soluble in water, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for 4-(Methylsulfonyloxy)phenylboronic acid research. One potential direction is to further study its biochemical and physiological effects. Additionally, this compound could be used to develop new materials with unique properties. It could also be used to create new catalysts for organic synthesis. Finally, this compound could be used to create new pharmaceuticals and agrochemicals.
Scientific Research Applications
4-(Methylsulfonyloxy)phenylboronic acid has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of organic compounds, as a reagent in the synthesis of polymers, and as a ligand in the synthesis of complexes. It has also been used in the synthesis of pharmaceuticals and agrochemicals. Additionally, this compound has been used in the synthesis of boron-containing polymers, which can be used to create new materials with unique properties.
Safety and Hazards
properties
IUPAC Name |
(4-methylsulfonyloxyphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BO5S/c1-14(11,12)13-7-4-2-6(3-5-7)8(9)10/h2-5,9-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCARLQIMSVDSQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)OS(=O)(=O)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30656892 | |
Record name | {4-[(Methanesulfonyl)oxy]phenyl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30656892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
957035-04-0 | |
Record name | {4-[(Methanesulfonyl)oxy]phenyl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30656892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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